Cas no 55955-78-7 (Tridecanoic acid,2-methyl-, methyl ester)

Tridecanoic acid,2-methyl-, methyl ester structure
55955-78-7 structure
Product Name:Tridecanoic acid,2-methyl-, methyl ester
CAS No:55955-78-7
MF:C15H30O2
MW:242.397505283356
CID:381238
PubChem ID:41671
Update Time:2025-04-19

Tridecanoic acid,2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Tridecanoic acid,2-methyl-, methyl ester
    • 2-Methyltridecanoic acid methyl ester
    • methyl 2-methyltridecanoate
    • DTXSID00971362
    • 55955-78-7
    • HWADSXPGNJZHGI-UHFFFAOYSA-N
    • Methyl 2-methyltridecanoate #
    • Tridecanoic acid, 2-methyl-, methyl ester
    • SCHEMBL15133507
    • Inchi: 1S/C15H30O2/c1-4-5-6-7-8-9-10-11-12-13-14(2)15(16)17-3/h14H,4-13H2,1-3H3
    • InChI Key: HWADSXPGNJZHGI-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C)CCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 242.2247
  • Monoisotopic Mass: 242.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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